Cas no 1781899-30-6 (4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1781899-30-6
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 5290237
• Update Time: 2026-03-10

4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid, 4-chloro-

• Inchi： 1S/C8H5ClN2O2/c9-5-2-10-3-6-7(5)4(1-11-6)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： PWERRZXLSVBKJG-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C2C(C(O)=O)=CNC1=2

Additional information on 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

4-Chloro-1H-Pyrrolo[2,3-c]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

4-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid, with CAS No. 1781899-30-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines a pyrrolopyridine framework with a carboxylic acid group and a chlorine substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The pyrrolopyridine core of this compound is known for its aromaticity and stability, which are key properties for various chemical reactions. The chlorine substituent at the 4-position introduces electron-withdrawing effects, which can influence the reactivity and solubility of the molecule. Additionally, the carboxylic acid group at the 3-position provides acidity and the potential for forming salts or esters, further expanding its chemical versatility.

Recent studies have highlighted the potential of 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid as a building block in medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has been explored in several research papers. For instance, researchers have investigated its role in designing inhibitors for kinase enzymes, which are crucial targets in cancer therapy. The compound's structural flexibility allows for the introduction of various substituents, enabling fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability.

In addition to its pharmacological applications, 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has shown promise in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics. Recent experiments have demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The chlorine substituent plays a critical role in modulating the electronic properties of the molecule, making it suitable for these advanced applications.

The synthesis of 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. This is often achieved through cyclization reactions involving appropriate precursors such as amino acids or related compounds. The introduction of the chlorine substituent and carboxylic acid group requires careful control of reaction conditions to ensure high yields and purity.

One of the most exciting developments in recent years is the exploration of this compound's biological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate ion channels has opened up new avenues for research in neuroscience.

From an environmental perspective, 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has been evaluated for its biodegradability and eco-toxicity. Preliminary results indicate that it is relatively non-toxic to aquatic organisms under standard test conditions. However, further studies are needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 4-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1781899-30-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.